Cas no 2227721-71-1 (4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine)

• Product Name: 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine
• CAS No: 2227721-71-1
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 6290555
• PubChem ID: 165857709
• Update Time: 2025-08-05

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine
• 4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)pyridine
• EN300-1953738
• 2227721-71-1

• Inchi： 1S/C8H6F3NO/c9-8(10,11)6-3-12-2-1-5(6)7-4-13-7/h1-3,7H,4H2/t7-/m1/s1
• InChI Key： WUISJMUVTJAMDR-SSDOTTSWSA-N
• SMILES： FC(C1C=NC=CC=1[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine

Professional Introduction to 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine (CAS No. 2227721-71-1)

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine, identified by the CAS number 2227721-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of both an oxirane ring and a pyridine moiety, which are known for their versatile reactivity and biological activity. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group attached to the pyridine ring is a key structural determinant that influences the electronic properties and metabolic stability of the compound. Trifluoromethyl groups are widely employed in medicinal chemistry due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase metabolic resistance. In the context of 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine, this substitution is particularly significant as it may contribute to the compound's potential as an intermediate in the synthesis of more complex pharmacophores.

The stereochemistry of the oxirane ring, specifically the (2S) configuration, is another critical aspect of this compound. Chiral centers play a crucial role in determining the biological activity of molecules, as they can influence how a compound interacts with biological targets such as enzymes and receptors. The (2S)-configuration of the oxirane ring in 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine suggests that this compound may exhibit enantioselective properties, which could be exploited in the development of chiral drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins, which can guide the design of more effective drug candidates. For instance, studies have shown that pyridine derivatives can interact with various enzymes and receptors involved in critical biological pathways, making them valuable scaffolds for drug development.

The oxirane ring in 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine also presents opportunities for further functionalization. Oxiranes are highly reactive intermediates that can undergo various chemical transformations, including ring opening reactions with nucleophiles. This reactivity makes them useful for constructing more complex molecular architectures, which can be tailored to achieve specific biological activities. Researchers have leveraged these properties to develop novel compounds with applications in areas such as antiviral and anticancer therapies.

In addition to its structural features, 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine has potential applications in synthetic chemistry. The combination of an oxirane ring and a trifluoromethyl-substituted pyridine provides a versatile platform for exploring new synthetic pathways. For example, the oxirane ring can serve as a precursor for introducing other functional groups, while the pyridine moiety can be used to anchor additional pharmacophores. This flexibility makes 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine a valuable building block for constructing complex molecules with tailored properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities and favorable pharmacokinetic profiles. The introduction of substituents such as trifluoromethyl groups further enhances their potential as drug candidates. Studies have demonstrated that trifluoromethyl-substituted pyridines can exhibit improved solubility, stability, and bioavailability, making them attractive for therapeutic applications.

The stereochemical purity of 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine is also crucial for its intended applications. Chiral drugs often require high enantiomeric purity to ensure optimal biological activity and minimize adverse effects. Advances in synthetic methodologies have made it possible to produce enantiomerically pure forms of complex molecules like this one, which is essential for developing safe and effective pharmaceuticals.

Ongoing research continues to explore the full potential of compounds like 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine. Investigative studies are focusing on understanding their interactions with biological targets at a molecular level, which can provide insights into their mechanisms of action and potential therapeutic applications. Additionally, computational approaches are being used to predict how modifications to the structure might affect biological activity, guiding efforts to optimize these compounds for specific uses.

The integration of machine learning techniques into drug discovery has also accelerated the development process for compounds such as this one. By analyzing large datasets containing structural and biological information, researchers can identify patterns that correlate with biological activity. These insights can then be used to design new molecules with enhanced properties. The combination of experimental data and computational predictions has significantly sped up the identification of promising drug candidates.

In conclusion, 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine (CAS No. 2227721-71-1) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features, including the presence of an oxirane ring and a trifluoromethyl-substituted pyridine moiety, make it a versatile candidate for further exploration in drug discovery and development. With ongoing research focused on understanding its biological activity and optimizing its structure, this compound holds promise for contributing to next-generation therapeutics.